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Introduction
CC-90010, also known as Trotabresib, is a potent and reversible small-molecule inhibitor of the

Bromodomain and Extra-Terminal (BET) family of proteins, with high affinity for BRD4.[1] BET

proteins are epigenetic "readers" that bind to acetylated lysine residues on histones and other

proteins, playing a crucial role in the regulation of gene transcription.[1] By competitively

binding to the bromodomains of BET proteins, CC-90010 displaces them from chromatin,

leading to the inhibition of transcriptional programs that are critical for cancer cell proliferation

and survival.[1] Notably, CC-90010 has shown significant anti-proliferative activity in various

cancer models, including those for solid tumors and glioblastoma.[1]

Chromatin Immunoprecipitation (ChIP) is a powerful technique used to investigate the

interaction between proteins and DNA in the cell's natural context. This application note

provides a detailed protocol for performing a ChIP assay to study the effect of CC-90010 on the

chromatin occupancy of BRD4. The protocol is designed to be a comprehensive guide for

researchers interested in elucidating the molecular mechanisms of CC-90010 and other BET

inhibitors.

Signaling Pathway of CC-90010 Action
CC-90010 exerts its effects by disrupting the interaction between BRD4 and acetylated

histones on chromatin. This leads to the downregulation of key oncogenes such as MYC and
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anti-apoptotic genes like BCL2. The following diagram illustrates the simplified signaling

pathway affected by CC-90010.

Nucleus

Acetylated Histones
(e.g., H3K27ac)

BRD4
 binds to

DNA

P-TEFb
 recruits

RNA Pol II
 phosphorylates (activates) Gene Transcription

(e.g., MYC, BCL2)
 initiates

CC-90010
 inhibits binding

Click to download full resolution via product page

Caption: Mechanism of action of CC-90010 in inhibiting BRD4-mediated transcription.

Experimental Workflow
The following diagram outlines the major steps in the Chromatin Immunoprecipitation (ChIP)

protocol for assessing the effect of CC-90010 on BRD4 chromatin binding.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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